molecular formula C8H17NO2 B8639145 N-butyl 4-hydroxybutyramide

N-butyl 4-hydroxybutyramide

Cat. No. B8639145
M. Wt: 159.23 g/mol
InChI Key: PLIUEORKUINCMV-UHFFFAOYSA-N
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Description

N-butyl 4-hydroxybutyramide is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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properties

Product Name

N-butyl 4-hydroxybutyramide

Molecular Formula

C8H17NO2

Molecular Weight

159.23 g/mol

IUPAC Name

N-butyl-4-hydroxybutanamide

InChI

InChI=1S/C8H17NO2/c1-2-3-6-9-8(11)5-4-7-10/h10H,2-7H2,1H3,(H,9,11)

InChI Key

PLIUEORKUINCMV-UHFFFAOYSA-N

Canonical SMILES

CCCCNC(=O)CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 30 mL (390 mmol) of g-butyrolactone was added 45 ml (455 mmol) of n-butylamine. The solution was heated at 85° C. for 1.5 hr, then the excess n-butylamine was removed in vacuo. The product crystallized on standing to give about 62 g of a colorless, low melting solid.
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
45 mL
Type
reactant
Reaction Step One

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